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Compound of Interest

Compound Name:
Amodiaquine dihydrochloride

dihydrate

Cat. No.: B000193 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular structure, physicochemical

properties, synthesis, and mechanism of action of amodiaquine dihydrochloride dihydrate, a

crucial antimalarial agent. The information is curated for researchers, scientists, and

professionals involved in drug development and related fields.

Molecular Structure and Physicochemical
Properties
Amodiaquine dihydrochloride dihydrate is a 4-aminoquinoline derivative. Its chemical

structure consists of a 7-chloroquinoline core linked to a 4-aminophenol moiety, which is further

substituted with a diethylaminomethyl group. The dihydrochloride dihydrate form indicates the

presence of two hydrochloride molecules and two water molecules in the crystal lattice.

The key physicochemical properties of amodiaquine dihydrochloride dihydrate are

summarized in the table below, providing a ready reference for experimental design and

formulation development.
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Property Value References

Chemical Formula C₂₀H₂₂ClN₃O·2HCl·2H₂O [1][2][3]

Molecular Weight 464.81 g/mol [1][2][3][4]

CAS Number 6398-98-7 [2][3][4]

Appearance Light yellow powder/solid [5]

Solubility

Water: 25 mg/mL, 92 mg/mL

(197.93 mM) DMSO: 90

mg/mL Ethanol: Insoluble

[1][2]

Melting Point
Not explicitly found in search

results

pKa (Strongest Acidic) 9.03 [6]

pKa (Strongest Basic) 10.04 [6]

logP 4.83 [6]

UV max (λmax) 342 nm (in Methanol) [5]

Synthesis of Amodiaquine Dihydrochloride
Dihydrate
The synthesis of amodiaquine dihydrochloride dihydrate is a well-established process,

typically involving a multi-step chemical reaction sequence. A common and robustly described

method is a three-step synthetic route.[7][8] This process begins with a Mannich reaction,

followed by a substitution reaction with 4,7-dichloroquinoline, and concludes with rehydration to

yield the final product.[7][8]

A generalized workflow for the synthesis is depicted in the following diagram:
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Step 1: Mannich Reaction

Step 2: Condensation Step 3: Purification and Rehydration

4-Acetamidophenol

4-Acetamido-2-
(diethylaminomethyl)phenolSolvent

Diethylamine

Paraformaldehyde

Amodiaquine (crude)

Condensation

4,7-Dichloroquinoline Amodiaquine Dihydrochloride
Dihydrate

Recrystallization &
Rehydration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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